Cas no 2172211-43-5 (2-3,3-bis(fluoromethyl)-1-hydroxycyclobutyl-2-methylpropanoic acid)

• Product Name: 2-3,3-bis(fluoromethyl)-1-hydroxycyclobutyl-2-methylpropanoic acid
• CAS No: 2172211-43-5
• MF: C₁₀H₁₆F₂O₃
• MW: 222.229050636292
• CID: 6603389
• PubChem ID: 165833296
• Update Time: 2025-10-23

2-3,3-bis(fluoromethyl)-1-hydroxycyclobutyl-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3,3-bis(fluoromethyl)-1-hydroxycyclobutyl-2-methylpropanoic acid
• 2172211-43-5
• EN300-1630107
• 2-[3,3-bis(fluoromethyl)-1-hydroxycyclobutyl]-2-methylpropanoic acid

• Inchi： 1S/C10H16F2O3/c1-8(2,7(13)14)10(15)3-9(4-10,5-11)6-12/h15H,3-6H2,1-2H3,(H,13,14)
• InChI Key： BBMJIZZNAKUMRG-UHFFFAOYSA-N
• SMILES： FCC1(CF)CC(C(C(=O)O)(C)C)(C1)O

Computed Properties

• Exact Mass: 222.10675069g/mol
• Monoisotopic Mass: 222.10675069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-3,3-bis(fluoromethyl)-1-hydroxycyclobutyl-2-methylpropanoic acid

Professional Introduction to 2-3,3-Bis(fluoromethyl)-1-hydroxycyclobutyl-2-methylpropanoic Acid (CAS No. 2172211-43-5)

2-3,3-Bis(fluoromethyl)-1-hydroxycyclobutyl-2-methylpropanoic acid, with the CAS number 2172211-43-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its unique structural features, including the presence of fluoromethyl groups and a cyclobutyl moiety, exhibits promising properties that make it a valuable candidate for further research and development.

The molecular structure of 2-3,3-Bis(fluoromethyl)-1-hydroxycyclobutyl-2-methylpropanoic acid consists of a cyclobutyl ring substituted with two fluoromethyl groups and a hydroxyl group at the 1-position, along with a 2-methylpropanoic acid side chain. This arrangement imparts distinct electronic and steric properties to the molecule, which can be exploited for various biological activities. The incorporation of fluorine atoms is particularly noteworthy, as fluorine is known to enhance metabolic stability and binding affinity in drug molecules.

In recent years, there has been a growing interest in the development of fluorinated compounds for pharmaceutical applications. The presence of fluoromethyl groups in this compound can influence its pharmacokinetic profile, potentially leading to improved bioavailability and reduced susceptibility to enzymatic degradation. Furthermore, the cyclobutyl ring provides rigidity to the molecule, which can be beneficial for achieving optimal interactions with biological targets.

The compound's unique structural features have prompted researchers to explore its potential in several areas of medicinal chemistry. One particularly intriguing aspect is its utility as a building block for more complex drug candidates. The presence of both hydroxyl and carboxylic acid functional groups allows for further derivatization, enabling the synthesis of novel molecules with tailored biological properties.

Recent studies have highlighted the importance of fluorinated compounds in the development of antiviral and anticancer agents. The electron-withdrawing nature of fluoromethyl groups can enhance the binding affinity of drug molecules to their target enzymes or receptors. Additionally, the cyclobutyl ring can serve as a scaffold for designing molecules with specific three-dimensional shapes that are optimized for interaction with biological targets.

The hydroxyl group in 2-3,3-Bis(fluoromethyl)-1-hydroxycyclobutyl-2-methylpropanoic acid also presents opportunities for further functionalization. This group can be used to introduce various pharmacophores or to modify the solubility and permeability of the compound. Such modifications are crucial for optimizing drug delivery systems and improving therapeutic efficacy.

In addition to its potential as a building block for drug discovery, this compound has also been investigated for its role in materials science. The unique combination of structural features makes it a candidate for applications in polymer chemistry and surface modification. The rigidity provided by the cyclobutyl ring and the presence of polar functional groups can contribute to the development of novel materials with enhanced mechanical and chemical properties.

The synthesis of 2-3,3-Bis(fluoromethyl)-1-hydroxycyclobutyl-2-methylpropanoic acid presents both challenges and opportunities for synthetic chemists. The introduction of multiple fluorine atoms requires careful control over reaction conditions to ensure high yields and purity. However, advances in synthetic methodologies have made it increasingly feasible to produce complex fluorinated compounds with precision.

Ongoing research in this area continues to uncover new applications and derivatives of this compound. As our understanding of its properties grows, so too does its potential as a tool for innovation in pharmaceuticals and materials science. The combination of structural complexity and functional diversity makes 2-3,3-Bis(fluoromethyl)-1-hydroxycyclobutyl-2-methylpropanoic acid a compound of significant interest for future studies.